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Compound of Interest

Compound Name: Sodium neodecanoate

Cat. No.: B1630035 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive health and safety information for sodium
neodecanoate, a compound utilized in various industrial and research applications. This

document outlines the known hazards, exposure control measures, and emergency procedures

to ensure its safe handling in a laboratory setting. All quantitative data is summarized for clarity,

and detailed experimental protocols for key toxicological assessments are provided.

Hazard Identification and Classification
Sodium neodecanoate is classified as a skin and eye irritant.[1][2][3] It is also considered

harmful to aquatic life with long-lasting effects.[1][2][3]

GHS Hazard Statements:

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H412: Harmful to aquatic life with long lasting effects.[1][3]

Signal Word: Warning[1][3]
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Exclamation Mark

Physical and Chemical Properties
A summary of the known physical and chemical properties of sodium neodecanoate is

presented in Table 1.

Property Value Reference(s)

Molecular Formula C₁₀H₁₉NaO₂ [2][3][4]

Molecular Weight 194.25 g/mol [4][5]

CAS Number 31548-27-3 [1][2][3][4]

EC Number 250-692-5 [1][2][4]

Appearance Solid, white powder [4]

Solubility Soluble in water [4]

Boiling Point 265.6°C at 760 mmHg

Flash Point 121.3°C

Vapor Pressure 0.00263 mmHg at 25°C

Toxicological Data
Comprehensive quantitative toxicological data for sodium neodecanoate is not readily

available in published literature. The primary hazards identified are skin and eye irritation.
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Endpoint Species Result Classification Reference(s)

Acute Oral

Toxicity
No data available No data available Not classified [6]

Acute Dermal

Toxicity
No data available No data available Not classified

Acute Inhalation

Toxicity
No data available No data available Not classified

Skin

Corrosion/Irritatio

n

Rabbit Irritant Category 2 [1][2][3]

Serious Eye

Damage/Irritation
Rabbit Serious Irritant Category 2 [1][2][3]

Respiratory or

Skin

Sensitization

No data available No data available Not classified [6]

Germ Cell

Mutagenicity
No data available No data available Not classified [6]

Carcinogenicity No data available No data available Not classified [6]

Reproductive

Toxicity
No data available No data available Not classified [6]

Experimental Protocols
While specific experimental results for sodium neodecanoate are not detailed in the available

literature, the classifications for skin and eye irritation are typically determined using

standardized protocols, such as those outlined by the Organisation for Economic Co-operation

and Development (OECD).

Skin Irritation: OECD Test Guideline 404
This test is designed to assess the potential of a substance to cause skin irritation.
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Principle: The test substance is applied to the shaved skin of a rabbit under a gauze patch. The

degree of irritation is evaluated by observing for erythema (redness) and edema (swelling) at

specified time points.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: A small amount (0.5 g or 0.5 mL) of the test substance is applied to a small area

of the skin and covered with a gauze patch and non-irritating tape.

Exposure: The exposure duration is typically 4 hours.

Observation: After patch removal, the skin is observed for erythema and edema at 1, 24, 48,

and 72 hours. The reactions are scored based on a standardized scale.

Eye Irritation: OECD Test Guideline 405
This test evaluates the potential of a substance to cause serious eye damage or irritation.

Principle: The test substance is instilled into the conjunctival sac of one eye of a rabbit, with the

other eye serving as a control. The eyes are then examined for signs of irritation.

Methodology:

Animal Selection: Healthy, adult albino rabbits are used.

Application: A small volume (0.1 mL) or weight (0.1 g) of the test substance is placed in the

conjunctival sac of one eye. The eyelids are then gently held together for about one second.

Observation: The eyes are examined for ocular reactions (corneal opacity, iritis, conjunctival

redness, and chemosis) at 1, 24, 48, and 72 hours after application. The severity of the

reactions is scored according to a standardized scale.

Safe Handling and Storage
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Proper handling and storage procedures are crucial to minimize the risk of exposure to sodium
neodecanoate.

Handling:

Handle in a well-ventilated area.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1]

Wear appropriate personal protective equipment (see Section 6.0).[1]

Wash hands thoroughly after handling.[2]

Storage:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed.[1]

Store away from incompatible materials such as strong oxidizing agents.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1630035?utm_src=pdf-body
https://www.benchchem.com/product/b1630035?utm_src=pdf-body
https://www.chemicalbook.com/msds/sodium-neodecanoate.pdf
https://www.chemicalbook.com/msds/sodium-neodecanoate.pdf
https://www.chemicalbook.com/msds/sodium-neodecanoate.pdf
https://www.chemicalbook.com/msds/sodium-neodecanoate.pdf
https://www.guidechem.com/msds/31548-27-3.html
https://www.chemicalbook.com/msds/sodium-neodecanoate.pdf
https://www.chemicalbook.com/msds/sodium-neodecanoate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage Protocol Handling Protocol

Store in original container

Cool, Dry, Well-Ventilated Area Keep Container Tightly Closed Separate from
Incompatible Materials

Use in Well-Ventilated Area

Avoid Skin and Eye Contact Avoid Dust/Aerosol Formation

Wear Appropriate PPE

Practice Good Personal Hygiene

Personal Protective Equipment (PPE) for Sodium Neodecanoate

Eye/Face Protection
(Safety glasses with side-shields or goggles)

Skin Protection
(Chemical-resistant gloves, lab coat)

Respiratory Protection
(If dust is generated)

Handling Sodium Neodecanoate

Required Required As needed
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Routes of Exposure and Immediate Actions

First-Aid Responses

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water Rinse Eyes with Water Rinse Mouth, Do NOT Induce Vomiting

Seek Medical Attention

if irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Sodium Neodecanoate: A Technical Health and Safety
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630035#sodium-neodecanoate-health-and-safety-
data-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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